Cas no 1223882-40-3 (2-{[(2-chloro-4-fluorobenzyl)amino]methyl}-6-methoxyphenol)

• Product Name: 2-{[(2-chloro-4-fluorobenzyl)amino]methyl}-6-methoxyphenol
• CAS No: 1223882-40-3
• MF: C₁₅H₁₅ClFNO₂
• MW: 295.736506700516
• MDL: MFCD18170434
• CID: 5206582
• Update Time: 2025-07-22

2-{[(2-chloro-4-fluorobenzyl)amino]methyl}-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-{[(2-chloro-4-fluorobenzyl)amino]methyl}-6-methoxyphenol
• 2-[[(2-chloro-4-fluorophenyl)methylamino]methyl]-6-methoxyphenol
• 2-(((2-Chloro-4-fluorobenzyl)amino)methyl)-6-methoxyphenol
• STK879019
• Phenol, 2-[[[(2-chloro-4-fluorophenyl)methyl]amino]methyl]-6-methoxy-

• MDL： MFCD18170434
• Inchi： 1S/C15H15ClFNO2/c1-20-14-4-2-3-11(15(14)19)9-18-8-10-5-6-12(17)7-13(10)16/h2-7,18-19H,8-9H2,1H3
• InChI Key： PFLDBNZFFPJSFV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CNCC1C=CC=C(C=1O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 295
• XLogP3: 3.7
• Topological Polar Surface Area: 41.5

Additional information on 2-{[(2-chloro-4-fluorobenzyl)amino]methyl}-6-methoxyphenol

Comprehensive Overview of 2-{[(2-chloro-4-fluorobenzyl)amino]methyl}-6-methoxyphenol (CAS No. 1223882-40-3)

The compound 2-{[(2-chloro-4-fluorobenzyl)amino]methyl}-6-methoxyphenol, identified by its CAS No. 1223882-40-3, is a chemically synthesized molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a methoxyphenol core and a chloro-fluorobenzyl substituent, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with specific biological targets.

In recent years, the demand for specialty chemicals like 2-{[(2-chloro-4-fluorobenzyl)amino]methyl}-6-methoxyphenol has surged, driven by advancements in drug discovery and material science. This compound is often discussed in the context of structure-activity relationship (SAR) studies, where its pharmacophore properties are analyzed to optimize efficacy and selectivity. Its CAS No. 1223882-40-3 serves as a critical identifier for researchers sourcing high-purity samples for experimental use.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 2-{[(2-chloro-4-fluorobenzyl)amino]methyl}-6-methoxyphenol?" The synthesis typically involves multi-step organic reactions, including reductive amination and etherification, to achieve the desired molecular framework. Another common query is: "How does the chloro-fluorobenzyl group influence the compound's reactivity?" The presence of both chloro and fluoro substituents enhances its electronic properties, making it a versatile intermediate in medicinal chemistry.

The compound's methoxyphenol moiety is another focal point, as it is associated with antioxidant activity. This has led to explorations in neuroprotective and anti-inflammatory applications, aligning with current trends in precision medicine. Additionally, its logP value and solubility profile are frequently analyzed to assess its suitability for drug formulation, addressing another hot topic in ADME (Absorption, Distribution, Metabolism, and Excretion) research.

From an industrial perspective, CAS No. 1223882-40-3 is often cataloged by suppliers specializing in custom synthesis and building blocks for drug development. Its IUPAC name and molecular weight (C15H15ClFNO2) are critical metadata for regulatory compliance and patent filings. The compound's stability under various pH conditions and thermal properties are also subjects of ongoing research, particularly for formulation scientists.

In summary, 2-{[(2-chloro-4-fluorobenzyl)amino]methyl}-6-methoxyphenol represents a compelling case study in modern chemical innovation. Its intersection with drug discovery, material science, and biochemical assays underscores its multidisciplinary relevance. As research continues, this compound is poised to play a pivotal role in addressing unmet medical and industrial needs.